Cas no 118280-62-9 (5-bromo-6-ethoxy-1,3-dioxaindane)

• Product Name: 5-bromo-6-ethoxy-1,3-dioxaindane
• CAS No: 118280-62-9
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD25956205
• CID: 1210914
• PubChem ID: 19844135
• Update Time: 2025-06-10

5-bromo-6-ethoxy-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-bromo-6-ethoxy-
• 5-bromo-6-ethoxy-1,3-benzodioxole
• 5-bromo-6-ethoxy-1,3-dioxaindane
• EN300-8298382
• 118280-62-9
• PRPKIDLEFZLLDO-UHFFFAOYSA-N
• DTXSID30600532
• 5-Bromo-6-ethoxy-2H-1,3-benzodioxole
• SCHEMBL3465416

• MDL： MFCD25956205
• Inchi： 1S/C9H9BrO3/c1-2-11-7-4-9-8(3-6(7)10)12-5-13-9/h3-4H,2,5H2,1H3
• InChI Key： PRPKIDLEFZLLDO-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1OCC)OCO2

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.7Ų

Additional information on 5-bromo-6-ethoxy-1,3-dioxaindane

Comprehensive Overview of 5-bromo-6-ethoxy-1,3-dioxaindane (CAS No. 118280-62-9): Properties, Applications, and Industry Insights

5-bromo-6-ethoxy-1,3-dioxaindane (CAS No. 118280-62-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a unique 1,3-dioxaindane core structure, substituted with bromo and ethoxy functional groups at the 5- and 6-positions, respectively. Its molecular formula C₁₁H₁₁BrO₃ and molecular weight of 271.11 g/mol make it a versatile intermediate in synthetic chemistry. Recent studies highlight its potential as a building block for bioactive molecules, aligning with the growing demand for halogenated heterocycles in drug discovery.

The compound's structural features contribute to its lipophilicity and electron-rich aromatic system, properties highly sought after in modern medicinal chemistry. Researchers are particularly interested in its application for designing CNS-targeting drugs, given the 1,3-dioxolane moiety's ability to enhance blood-brain barrier permeability. In agrochemical formulations, derivatives of 5-bromo-6-ethoxy-1,3-dioxaindane show promise as plant growth regulators, addressing the agriculture industry's need for environmentally friendly solutions. These applications respond directly to trending searches about "sustainable agrochemicals" and "blood-brain barrier penetrating compounds" in scientific databases.

Synthetic approaches to CAS 118280-62-9 typically involve electrophilic bromination of ethoxy-substituted precursors, followed by cyclocondensation reactions. The compound's crystalline nature (melting point 98-102°C) and moderate solubility in organic solvents like dichloromethane and ethyl acetate make it suitable for various crystallization studies—a hot topic in pharmaceutical process chemistry. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals.

From a commercial perspective, 5-bromo-6-ethoxy-1,3-dioxaindane serves as a premium chemical intermediate with growing market demand. Suppliers emphasize its role in developing next-generation antidepressants and neuroprotective agents, capitalizing on the mental health awareness movement. The compound's stability under standard storage conditions (recommended 2-8°C in amber glass) and compatibility with green chemistry principles further enhance its appeal to environmentally conscious manufacturers. These attributes align with popular queries about "stable heterocyclic intermediates" and "pharma-grade building blocks."

Recent patent literature reveals innovative applications of 118280-62-9 in material science, particularly as a monomer for functional polymers with optoelectronic properties. This development taps into the booming interest in organic electronics and flexible displays. The compound's electron-donating ethoxy group and electron-withdrawing bromine create a push-pull system valuable for non-linear optical materials—a subject generating numerous academic searches. Such multidisciplinary applications demonstrate the compound's relevance beyond traditional chemical domains.

Quality specifications for CAS 118280-62-9 typically require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metals—parameters crucial for pharmaceutical applications. Analytical method development for this compound often involves reverse-phase chromatography with UV detection at 254 nm, addressing common quality assurance challenges. The industry's shift toward continuous manufacturing has also influenced production protocols for this intermediate, reflecting broader pharmaceutical trends searched under "flow chemistry applications."

Environmental and safety assessments of 5-bromo-6-ethoxy-1,3-dioxaindane indicate favorable profiles when handled according to standard laboratory protocols. Its biodegradability potential and absence of persistent bioaccumulative toxins make it preferable to many traditional brominated compounds—a significant advantage in light of increasing regulatory scrutiny. These characteristics respond to growing concerns about "green bromination methods" and "sustainable halogen chemistry," frequently searched topics in chemical forums.

The global market for 118280-62-9 reflects the compound's niche but expanding role in specialty chemicals. Pricing trends correlate with demand from contract research organizations and generic drug manufacturers developing new therapeutic formulations. Supply chain considerations emphasize reliable cold chain logistics and quality documentation, aspects increasingly important in post-pandemic chemical procurement strategies. These commercial dimensions address common industry queries about "specialty chemical sourcing" and "pharma intermediate suppliers."

Future research directions for 5-bromo-6-ethoxy-1,3-dioxaindane may explore its utility in catalysis and asymmetric synthesis, leveraging its chiral centers for stereoselective transformations. The compound's potential in metal-organic frameworks (MOFs) and supramolecular chemistry also warrants investigation, areas generating substantial academic interest. Such developments would position this versatile intermediate at the forefront of molecular design and functional materials innovation—topics dominating recent chemistry literature searches.